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Compound of Interest

Compound Name: Velneperit

Cat. No.: B1683484 Get Quote

Disclaimer: As of the date of this document, a specific Material Safety Data Sheet (MSDS) for

Velneperit is not publicly available. The following guidance is based on general best practices

for handling potent, non-antineoplastic research compounds of unknown toxicity. Researchers

and laboratory personnel must conduct a site-specific risk assessment before handling

Velneperit and consult with their institution's Environmental Health and Safety (EHS)

department.

Velneperit is an orally active neuropeptide Y (NPY) Y5 receptor antagonist used for research

purposes, particularly in studies related to obesity.[1][2] Due to its potent biological activity and

the lack of specific toxicity data, it should be handled with caution to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to ensure the safety of personnel handling

Velneperit. The following table summarizes the recommended PPE based on general

guidelines for handling hazardous drugs.[3][4][5]
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PPE Category Recommended Equipment

Hand Protection

Double gloving with chemotherapy-rated gloves

is recommended, especially when there is a

potential for splashing or direct contact. Inner

and outer gloves should be chemical-resistant.

Eye Protection

Chemical splash goggles are required to protect

against splashes. A face shield should be worn

in addition to goggles when there is a significant

risk of splashing.

Body Protection

A disposable, low-permeability gown with long

sleeves and tight-fitting cuffs should be worn.

For extensive handling, "bunny suit" coveralls

may be appropriate to provide head-to-toe

protection.

Respiratory Protection

When handling the powdered form of Velneperit

outside of a containment device (e.g., chemical

fume hood), a full-face air-purifying respirator

(APR) with appropriate cartridges should be

used.

Operational Plan for Safe Handling
A systematic approach to handling Velneperit from receipt to disposal is essential to minimize

exposure and ensure a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

It is recommended to wipe the exterior of the primary and/or secondary packaging before

storage.

Velneperit should be stored in a clearly labeled, designated area, separate from non-

hazardous materials.
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Stock solutions should be stored at -20°C for up to one year or -80°C for up to two years.

2. Preparation and Use:

All manipulations of powdered Velneperit (e.g., weighing, reconstitution) should be

conducted in a certified chemical fume hood or other containment ventilated enclosure to

prevent inhalation of the powder.

Use disposable equipment whenever possible to avoid cross-contamination.

For in vivo studies, dissolve Velneperit in an appropriate solvent as per the experimental

protocol.

3. Spill Management:

In the event of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including double gloves, a gown, eye protection, and respiratory

protection, before cleaning the spill.

For small powder spills, gently cover with damp absorbent material to avoid generating dust.

For liquid spills, absorb with an inert material.

Collect all cleanup materials in a sealed container for hazardous waste disposal.

Decontaminate the spill area according to your institution's procedures.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and lukewarm water. Avoid

using hot water as it can increase skin absorption.

Eye Contact: Immediately flush the eyes with water or an isotonic eyewash solution for at

least 15 minutes and seek medical attention.

Disposal Plan
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The disposal of Velneperit and associated waste must comply with all applicable federal, state,

and local regulations for hazardous waste.

Unused Product: Unused Velneperit should be disposed of as hazardous chemical waste.

Do not dispose of it down the drain or in the regular trash.

Contaminated Materials: All disposable items that have come into contact with Velneperit,
such as gloves, gowns, bench paper, and pipette tips, should be considered contaminated

waste.

Waste Containers: Place all contaminated waste into a clearly labeled, sealed hazardous

waste container.

Waste Disposal: Arrange for pickup and disposal by your institution's EHS department or a

licensed hazardous waste vendor. The preferred method of destruction for pharmaceutical

waste is high-temperature incineration.
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Caption: Workflow for the safe handling of Velneperit from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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